2,5,5-trimethyl-1,4-dioxane-2-carboxylic acid
Description
“2,5,5-trimethyl-1,4-dioxane-2-carboxylic acid” is a heterocyclic compound . It has a molecular formula of C8H14O4 and a molecular weight of 174.19 . It is also known as 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H14O4/c1-7(2)11-4-8(3,5-12-7)6(9)10/h4-5H2,1-3H3,(H,9,10) . This indicates the arrangement of atoms and bonds in the molecule.Physical and Chemical Properties Analysis
“this compound” is a solid substance . It has a melting point of 108-111°C and a predicted boiling point of 264.9±35.0 °C . The density is predicted to be 1.105±0.06 g/cm3 . It is slightly soluble in chloroform and methanol . The predicted pKa value is 3.96±0.40 , indicating that it’s a weak acid.Safety and Hazards
The compound has been classified as a Dangerous Good for transport and may be subject to additional shipping charges . It carries the GHS07 hazard symbol, indicating that it can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing hands and face thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5,5-trimethyl-1,4-dioxane-2-carboxylic acid involves the oxidation of 2,5,5-trimethyl-1,3-dioxane-2-carboxylic acid.", "Starting Materials": [ "2,5,5-trimethyl-1,3-dioxane-2-carboxylic acid", "Sodium hypochlorite", "Sodium hydroxide", "Water" ], "Reaction": [ "To a solution of 2,5,5-trimethyl-1,3-dioxane-2-carboxylic acid in water, add sodium hydroxide to adjust the pH to 8-9.", "Add sodium hypochlorite slowly to the solution while maintaining the pH at 8-9.", "Stir the reaction mixture at room temperature for 2-3 hours.", "Adjust the pH to 2-3 with hydrochloric acid.", "Extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain 2,5,5-trimethyl-1,4-dioxane-2-carboxylic acid as a white solid." ] } | |
CAS No. |
2639410-40-3 |
Molecular Formula |
C8H14O4 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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